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Introduction
Brodimoprim is a synthetic antibacterial agent belonging to the diaminopyrimidine class of

drugs. It is a structural analogue of trimethoprim with a broad spectrum of activity against both

Gram-positive and Gram-negative bacteria. Brodimoprim functions as a competitive inhibitor

of bacterial dihydrofolate reductase (DHFR), an essential enzyme in the folic acid synthesis

pathway.[1] The inhibition of DHFR blocks the production of tetrahydrofolate, a crucial cofactor

for the synthesis of purines, thymidine, and certain amino acids, ultimately leading to the

cessation of DNA, RNA, and protein synthesis in susceptible bacteria.[1] This targeted

mechanism of action provides a high degree of selectivity for the bacterial enzyme over its

mammalian counterpart.

While the Minimum Inhibitory Concentration (MIC) assay determines the lowest concentration

of an antimicrobial agent that inhibits the visible growth of a microorganism, the Minimum

Bactericidal Concentration (MBC) assay is essential for determining the lowest concentration

that results in microbial death. The MBC is defined as the lowest concentration of an

antibacterial agent that causes a ≥99.9% reduction in the initial bacterial inoculum. This

parameter is of particular importance for the development and clinical application of antibiotics,

especially in the context of treating severe infections and in immunocompromised patients

where a bactericidal effect is preferred.
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These application notes provide a detailed protocol for determining the MBC of Brodimoprim
against a range of bacterial species.

Mechanism of Action of Brodimoprim
Brodimoprim's primary target is the bacterial enzyme dihydrofolate reductase (DHFR). By

competitively inhibiting DHFR, Brodimoprim disrupts the folic acid metabolic pathway, which is

vital for bacterial survival.
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Mechanism of Action of Brodimoprim
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Experimental Workflow for Brodimoprim MBC Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1667867?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/8195835/
https://www.benchchem.com/product/b1667867#minimum-bactericidal-concentration-mbc-assays-for-brodimoprim
https://www.benchchem.com/product/b1667867#minimum-bactericidal-concentration-mbc-assays-for-brodimoprim
https://www.benchchem.com/product/b1667867#minimum-bactericidal-concentration-mbc-assays-for-brodimoprim
https://www.benchchem.com/product/b1667867#minimum-bactericidal-concentration-mbc-assays-for-brodimoprim
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667867?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

